1-(1H-imidazol-4-ylmethyl)-N-(3'-methylbiphenyl-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1H-imidazol-5-ylmethyl)-N-[4-(3-methylphenyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H26N4O/c1-17-3-2-4-20(13-17)18-5-7-21(8-6-18)26-23(28)19-9-11-27(12-10-19)15-22-14-24-16-25-22/h2-8,13-14,16,19H,9-12,15H2,1H3,(H,24,25)(H,26,28)
• InChI Key: PBLVTBBTHNFQEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=C(C=C2)NC(=O)C3CCN(CC3)CC4=CN=CN4
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical processes that typically start with the formation of the core structure followed by functional group modifications. For example, compounds structurally related to the one of interest have been synthesized through strategies that involve the construction of the imidazole ring, followed by the coupling of the piperidine and biphenyl components under controlled conditions to achieve the desired specificity and yield (Yamamoto et al., 2016; Lv et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for their biological activity. X-ray crystallography and molecular modeling studies have been conducted to elucidate the conformations and spatial arrangements that are critical for interacting with biological targets. For example, studies on similar compounds have revealed the importance of the orientation and electronic distribution of the imidazole, biphenyl, and piperidine moieties for their activity (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Compounds like "1-(1H-imidazol-4-ylmethyl)-N-(3'-methylbiphenyl-4-yl)piperidine-4-carboxamide" undergo various chemical reactions, including nucleophilic substitutions and electrophilic additions, depending on the functional groups present. These reactions can be exploited to further derivatize the compound for specific applications or to improve its pharmacokinetic properties (Yıldırım et al., 2005).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are determined by their molecular configuration. These properties are essential for the compound's stability, formulation, and bioavailability. Detailed physical characterization is necessary to optimize these properties for pharmaceutical applications (Richter et al., 2023).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability under physiological conditions, and interaction with biological macromolecules, are critical for the efficacy and safety of the compound. Studies focusing on similar compounds have explored these aspects through in vitro and in vivo assays to predict their behavior in biological systems and potential therapeutic applications (Krasavin et al., 2014).